Chlorisondamine diiodide
Overview
Description
Chlorisondamine diiodide, also known as 4,5,6,7-Tetrachloro-2,3-dihydro-2-methyl-2-[2-(trimethylammonio)ethyl]-2H-isoindolium diiodide, is a white solid . It is an irreversible, long-lasting nicotinic acetylcholine receptor antagonist .
Molecular Structure Analysis
The molecular structure of Chlorisondamine diiodide is represented by the empirical formula C14H20Cl4I2N2 . The molecular weight is 611.94 .Chemical Reactions Analysis
Chlorisondamine diiodide is a potent nicotinic acetylcholine receptor (nAChR) antagonist and a ganglion blocker . It antagonizes some of nicotine’s central actions in a potent, long-lasting, and pharmacologically selective way .Physical And Chemical Properties Analysis
Chlorisondamine diiodide is a white solid . It has a molecular weight of 611.94 . The solubility of Chlorisondamine diiodide in water is ≥2 mg/mL, and in DMSO, it is >20 mg/mL .Scientific Research Applications
Nicotinic Receptor Antagonism
Chlorisondamine diiodide has been utilized as a nicotinic receptor antagonist . This application is particularly important in the study of trinitrobenzene sulfonic acid (TNBS)-induced colitis . By blocking nicotinic receptors, researchers can investigate the role of neuronal pathways in gastrointestinal disorders and the potential therapeutic effects of nicotinic receptor modulation.
Neuropharmacology
As an irreversible nicotinic acetylcholine (nAChR) blocker , Chlorisondamine diiodide is used to pre-treat brain samples. This helps in studying its effect on cytochrome P450 2B (CYP2B) induction . This application is crucial for understanding how various substances affect brain chemistry and can lead to the development of new drugs that target these pathways.
Stress Response Regulation
In the field of endocrinology, Chlorisondamine diiodide serves as a ganglionic blocker to regulate corticosterone levels in rats under chronic stress . This application provides insights into the mechanisms of stress response at the molecular level and can inform the development of treatments for stress-related disorders.
Long-Term Blockade of Central Nicotinic Responses
Chlorisondamine diiodide is known for causing an exceptionally long-lasting blockade of central nicotinic responses . This property makes it a valuable tool for neuroscientists studying the long-term effects of nicotinic receptor antagonism on brain function and behavior.
Pharmacological Selectivity
The compound demonstrates pharmacological selectivity in antagonizing some of nicotine’s central actions . This specificity is beneficial for dissecting the complex actions of nicotine in the central nervous system and for developing selective nAChR modulators.
In Vivo Antagonism
Chlorisondamine diiodide has been shown to antagonize the depressant action of nicotine on vertical activity in a dose-dependent manner in animal models . This application is significant for pharmacological research where dose-response relationships are critical for drug development.
Safety And Hazards
properties
IUPAC Name |
trimethyl-[2-(4,5,6,7-tetrachloro-2-methyl-1,3-dihydroisoindol-2-ium-2-yl)ethyl]azanium;diiodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20Cl4N2.2HI/c1-19(2,3)5-6-20(4)7-9-10(8-20)12(16)14(18)13(17)11(9)15;;/h5-8H2,1-4H3;2*1H/q+2;;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPNVAOZHQUJJJQ-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1(CC2=C(C1)C(=C(C(=C2Cl)Cl)Cl)Cl)CC[N+](C)(C)C.[I-].[I-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20Cl4I2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70582020 |
Source
|
| Record name | 4,5,6,7-Tetrachloro-2-methyl-2-[2-(trimethylazaniumyl)ethyl]-2,3-dihydro-1H-isoindol-2-ium diiodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70582020 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
611.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Chlorisondamine diiodide | |
CAS RN |
96750-66-2, 69-27-2 |
Source
|
| Record name | 4,5,6,7-Tetrachloro-2-methyl-2-[2-(trimethylazaniumyl)ethyl]-2,3-dihydro-1H-isoindol-2-ium diiodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70582020 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,5,6,7-Tetrachloro-2,3-dihydro-2-methyl-2-[2-(trimethylammonio)ethyl]-2H-isoindolium diiodide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4,5,6,7-Tetrachloro-1,3-dihydro-2-methyl-2-[2-trimethylammonium)ethyl]-2H-isoindolium diiodide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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